Cas no 39212-23-2 (Whiskey lactone)

Whiskey lactone Properties

Names and Identifiers

• Whiskey lactone
• (+/-)-5-Butyl-4-methyldihydro-2(3H)-furanone
• beta-Methyl-gamma-octanolactone (mixture of isomers)
• (±)-5-Butyl-4-methyldihydro-2(3H)-furanone
• Methyl Octalactone
• Whiskey lactone
• WHISKY LACTONE
• &beta
• 5-Butyl-4-methyldihydro-2(3H)-furanone
• 5-butyl-4-methyloxolan-2-one
• WHISKEY LACTONE,3-Methyl-4-octanolide 5-Butyl-4-methyldihydro-2(3H)-furanone
• 5-Butyl-4-methyldihydro-2(3H)-furanone (mixture of isomers)
• +Expand

• MDL： MFCD00209540
• InChIKey： WNVCMFHPRIBNCW-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2/c1-3-4-5-8-7(2)6-9(10)11-8/h7-8H,3-6H2,1-2H3
• SMILES： CCCCC1C(C)CC(=O)O1

Computed Properties

• Exact Mass: 156.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 156.11503
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.12820
• PSA: 26.30000
• Refractive Index: 1.4454
• Boiling Point: 64°C/0.01mmHg(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: >110 ºC
• FEMA: 3803
• Density: 0.952

Whiskey lactone Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26; S36; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

Whiskey lactone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters